Cas no 16915-32-5 (3,8-dimethyl-5-(propan-2-yl)azulene-1-sulfonic acid)

• Product Name: 3,8-dimethyl-5-(propan-2-yl)azulene-1-sulfonic acid
• CAS No: 16915-32-5
• MF: C₁₅H₁₈O₃S
• MW: 278.366623401642
• MDL: MFCD08458311
• CID: 2781607
• PubChem ID: 2275
• Update Time: 2025-04-21

3,8-dimethyl-5-(propan-2-yl)azulene-1-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 3,8-dimethyl-5-(propan-2-yl)azulene-1-sulfonic acid
• EN300-25302803
• 1-Azulenesulfonic acid, 3,8-dimethyl-5-(1-methylethyl)-
• 16915-32-5
• BRD-K80043866-236-01-1
• sodium-gualenate
• 5-Isopropyl-3,8-dimethylazulene-1-sulfonic acid
• CHEMBL1852533
• CHEBI:135153
• UNII-GR01836V0K
• GUALENIC ACID [WHO-DD]
• Guaiazulene sulfonic acid
• 1,4-dimethyl-7-isopropylazulene-3-sulfonic acid
• DTXSID10168665
• DTXCID4091156
• SCHEMBL2734180
• Q27279235
• GR01836V0K
• Gualenic acid

• MDL： MFCD08458311
• Inchi： 1S/C15H18O3S/c1-9(2)12-6-5-10(3)15-13(8-12)11(4)7-14(15)19(16,17)18/h5-9H,1-4H3,(H,16,17,18)
• InChI Key： VIZXMHCBZLGUET-UHFFFAOYSA-N
• SMILES： S(C1=CC(C)=C2C=C(C=CC(C)=C21)C(C)C)(=O)(=O)O

Computed Properties

• Exact Mass: 278.09766561Da
• Monoisotopic Mass: 278.09766561Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 62.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Guaianes
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Guaianes